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Compound of Interest

1-Hydroxy-2-methylpent-1-en-3-
Compound Name:
one

cat. No.: B8639719

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-hydroxy-2-methylpentan-3-one, identified by CAS number 27970-79-2. While
this compound is utilized as an intermediate in industrial applications, particularly in the
agricultural sector, publicly available literature on its specific biological activities, signaling
pathways, and detailed experimental protocols in the context of drug development is limited.
This document summarizes the available data and provides generalized workflows relevant to
chemical and biological research.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of 1-hydroxy-2-
methylpentan-3-one.

Table 1: General Chemical Information

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8639719?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8639719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 27970-79-2 [11[2][3]
1-hydroxy-2-methylpentan-3-
IUPAC Name Y Y yP [3]
one
1-Hydroxy-2-methyl-3-
Synonyms pentanone, 3-Pentanone, 1- [11[3]
hydroxy-2-methyl-
Molecular Formula C6H1202 [11121[3]
Molecular Weight 116.16 g/mol [1][2]13]
Canonical SMILES CCC(=0)Cc(C)CO [3]
JYEMLYGXHDIVRA-
INChl Key
UHFFFAOYSA-N
Table 2: Physical Properties
Property Value Source
Physical Description Liquid [1][3]

Boiling Point 186.8 °C at 760 mmHg [2]
Density 0.947 g/lcm3 [2]
Flash Point 71.5°C [2]

Vapor Pressure

0.182 mmHg at 25°C

[2]

Refractive Index 1.425 [2]
Topological Polar Surface Area  37.3 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 3 [1]
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Safety and Handling

According to the aggregated GHS information, 1-hydroxy-2-methylpentan-3-one is classified as
a substance that can cause severe skin burns and eye damage.[1] Appropriate personal
protective equipment (PPE), including gloves, protective clothing, and eye/face protection,
should be worn when handling this chemical.[4]

Applications and Industrial Use

The primary documented use of 1-hydroxy-2-methylpentan-3-one is as an intermediate in the
manufacturing of other chemical products.[3] It is specifically mentioned for its role in the
production of pesticides, fertilizers, and other agricultural chemicals.[3]

Biological Activity and Signaling Pathways

Extensive searches of scientific literature did not yield specific studies detailing the biological
activities or associated signaling pathways of 1-hydroxy-2-methylpentan-3-one in the context of
drug development or pharmacology. While a similarly named compound, 1-hydroxy-2-methyl-1-
phenyl-3-pentanone, has been noted for potential biological activity, this is a distinct chemical
entity. At present, there is no publicly available research to suggest specific molecular targets
or mechanisms of action for CAS 27970-79-2.

Experimental Protocols

Due to the lack of published research on the biological effects of 1-hydroxy-2-methylpentan-3-
one, detailed experimental protocols for this specific compound are not available. However, a
general workflow for the initial biological screening of a novel chemical entity is provided below
as a representative example.

General Workflow for Biological Activity Screening
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Caption: A generalized workflow for the initial in vitro screening of a chemical compound to
identify potential biological activity.

Synthesis Methodology

While specific, detailed experimental protocols for the synthesis of 1-hydroxy-2-methylpentan-
3-one are not readily available in the searched literature, a logical synthetic pathway can be
inferred from its structure. A potential synthetic route is illustrated in the diagram below. This
represents a plausible chemical transformation and does not constitute a validated
experimental protocol.

Plausible Synthetic Pathway

Base (e.g., LDA

Pentan-3-one Enolate Intermediate Electrophilic Addition

| P> 1-hydroxy-2-methylpentan-3-one
[ - (CAS 27970-79-2)

Formaldehyde

Click to download full resolution via product page

Caption: A plausible synthetic pathway for 1-hydroxy-2-methylpentan-3-one via an aldol-type
reaction.

Conclusion

1-hydroxy-2-methylpentan-3-one (CAS 27970-79-2) is a chemical intermediate with well-
defined physical and chemical properties. Its primary application lies within the agricultural
chemical industry. For professionals in drug development and research, it is crucial to note the
current absence of published data on its biological activities and mechanisms of action. The
information and workflows provided in this guide are intended to serve as a foundational
resource and to highlight the need for further research to explore the potential pharmacological
relevance of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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